Cas no 2138143-38-9 (tert-butyl N-[2-(4-bromo-3-fluorophenyl)piperidin-4-yl]carbamate)

• Product Name: tert-butyl N-[2-(4-bromo-3-fluorophenyl)piperidin-4-yl]carbamate
• CAS No: 2138143-38-9
• MF: C₁₆H₂₂BrFN₂O₂
• MW: 373.26048707962
• CID: 6266396
• PubChem ID: 165872863
• Update Time: 2025-10-23

tert-butyl N-[2-(4-bromo-3-fluorophenyl)piperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(4-bromo-3-fluorophenyl)piperidin-4-yl]carbamate
• EN300-704987
• 2138143-38-9

• Inchi： 1S/C16H22BrFN2O2/c1-16(2,3)22-15(21)20-11-6-7-19-14(9-11)10-4-5-12(17)13(18)8-10/h4-5,8,11,14,19H,6-7,9H2,1-3H3,(H,20,21)
• InChI Key： PMUNTYLPIICXMO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C1CC(CCN1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 372.08487g/mol
• Monoisotopic Mass: 372.08487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-[2-(4-bromo-3-fluorophenyl)piperidin-4-yl]carbamate

tert-butyl N-[2-(4-bromo-3-fluorophenyl)piperidin-4-yl]carbamate: A Comprehensive Overview

tert-butyl N-[2-(4-bromo-3-fluorophenyl)piperidin-4-yl]carbamate, identified by the CAS number 2138143-38-9, is a complex organic compound with significant applications in the field of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and catalytic processes.

The molecular structure of tert-butyl N-[2-(4-bromo-3-fluorophenyl)piperidin-4-yl]carbamate comprises a piperidine ring substituted with a bromo-fluoro aromatic group and a tert-butyl carbamate moiety. This combination of functional groups endows the compound with versatile reactivity, making it a valuable tool in organic synthesis. Recent studies have highlighted its role in the development of novel materials with tailored electronic properties, which could revolutionize the field of semiconductors and optoelectronics.

One of the most promising applications of this compound is in the synthesis of advanced polymers and high-performance materials. Researchers have demonstrated that incorporating tert-butyl N-[2-(4-bromo-3-fluorophenyl)piperidin-4-yl]carbamate into polymer frameworks can significantly enhance their thermal stability and mechanical strength. These findings have implications for industries ranging from aerospace to electronics, where materials with exceptional durability are critical.

In addition to its material science applications, this compound has shown potential in catalytic processes. Its ability to act as a catalyst in various organic reactions, including Friedel-Crafts alkylation and acylation, has been extensively studied. Recent breakthroughs in asymmetric catalysis have further underscored its utility in producing enantioselective products, which are highly sought after in pharmaceuticals and agrochemicals.

The synthesis of tert-butyl N-[2-(4-bromo-3-fluorophenyl)piperidin-4-yl]carbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process, making it more efficient and scalable for industrial applications.

From an environmental perspective, the development of sustainable methods for synthesizing this compound is a growing area of research. Scientists are exploring the use of biodegradable solvents and renewable feedstocks to reduce the ecological footprint associated with its production. These efforts align with global initiatives aimed at promoting green chemistry practices across various industries.

In conclusion, tert-butyl N-[2-(4-bromo-3-fluorophenyl)piperidin-4-yl]carbamate, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary chemical research. As advancements in synthetic methodologies and material science progress, this compound is poised to play an even more significant role in shaping the future of technology and industry.